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Compound of Interest

3-thiocyanato-1H-indole-6-
Compound Name: S
carboxylic acid

Cat. No.: B1346843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological significance of 3-thiocyanato-1H-indole-6-carboxylic acid.
This document is intended for an audience of researchers, scientists, and professionals in drug
development who are interested in indole derivatives and their applications.

Introduction

3-thiocyanato-1H-indole-6-carboxylic acid is a member of the indole family, a class of
heterocyclic compounds that are of significant interest in medicinal chemistry. The indole
scaffold is a common motif in a variety of biologically active compounds. The addition of a
thiocyanate group at the 3-position and a carboxylic acid at the 6-position of the indole ring
creates a molecule with potential for diverse chemical modifications and biological activities.
This compound is primarily recognized as a valuable intermediate in the synthesis of novel
pharmaceutical agents, particularly in the development of anti-cancer therapies.[1]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 3-thiocyanato-1H-indole-6-
carboxylic acid are not readily available in published literature. The following tables
summarize the known identifiers and predicted properties based on its chemical structure.
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Table 1: Chemical Identification

Identifier

Value

Chemical Name

3-thiocyanato-1H-indole-6-carboxylic acid

CAS Number 885266-71-7
Molecular Formula C10HsN202S
Molecular Weight 218.24 g/mol

Canonical SMILES

C1=CC2=C(C=C1C(=0)O)NC(=C2)SC#N

InChl Key

RBVSBEAFPBVHLE-UHFFFAOYSA-N

Table 2: Predicted Physicochemical Properties

Property Predicted Value
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
pKa Data not available
logP Data not available

Note: The properties in Table 2 are not experimentally determined and are listed as "Data not

available" due to the absence of published experimental values. These would need to be

determined empirically.

Synthesis and Characterization

A specific, detailed experimental protocol for the synthesis of 3-thiocyanato-1H-indole-6-

carboxylic acid is not explicitly described in the available literature. However, a general and

effective method for the thiocyanation of indoles involves the use of a thiocyanating agent in

the presence of a suitable catalyst. The following protocol is an adapted procedure based on

known methods for the thiocyanation of indole derivatives.
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Experimental Protocol: Synthesis of 3-thiocyanato-1H-
indole-6-carboxylic acid

Materials:

1H-Indole-6-carboxylic acid

e Ammonium thiocyanate (NH4SCN)

e Oxone (2KHSOs-KHS0O4:K2S04)

¢ Methanol (MeOH)

e Dichloromethane (DCM)

e Sodium bicarbonate (NaHCOs) solution

e Brine

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography

Procedure:

To a solution of 1H-indole-6-carboxylic acid (1 equivalent) in methanol at 0 °C, add
ammonium thiocyanate (2 equivalents).

e Slowly add a solution of Oxone (1 equivalent) in water to the reaction mixture while
maintaining the temperature at O °C.

» Allow the reaction mixture to stir at room temperature for 4-6 hours, monitoring the progress
by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

o Extract the aqueous layer with dichloromethane (3 x 50 mL).
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o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
o Concentrate the organic solvent under reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography using a suitable eluent system
(e.q., a gradient of ethyl acetate in hexanes) to yield 3-thiocyanato-1H-indole-6-carboxylic
acid.

Characterization:

The structure and purity of the synthesized compound should be confirmed by standard
analytical techniques:

IH NMR: To determine the proton environment of the molecule.

13C NMR: To identify the carbon skeleton.

FT-IR: To identify characteristic functional groups, such as the C=N stretch of the thiocyanate
group (typically around 2150 cm~1) and the C=0 stretch of the carboxylic acid.

Mass Spectrometry: To confirm the molecular weight of the compound.

Below is a workflow diagram illustrating the synthesis process.
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Reactants

Reaction Workup & Purification
A,
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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